Cas no 725217-86-7 (5-1-(4-Fluorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(4-Fluorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 725217-86-7
• MF: C₁₁H₁₂FN₃OS
• MW: 253.295884132385
• MDL: MFCD04138065
• CID: 558747
• PubChem ID: 3806088
• Update Time: 2025-04-19

5-1-(4-Fluorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(4-Fluorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione,5-[1-(4-fluorophenoxy)ethyl]-2,4-dihydro-4-methyl-
• 5-[1-(4-Fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol
• 5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• ART-CHEM-BB B018176
• AC1MWW97
• ALBB-003494
• BBL013363
• CTK7C0971
• MolPort-001-593-176
• STK401401
• 725217-86-7
• AKOS003325371
• CS-0322554
• DTXSID40396691
• AKOS017259091
• MFCD04138065
• VS-03783
• 3-[1-(4-fluorophenoxy)ethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• 5-1-(4-Fluorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04138065
• Inchi： 1S/C11H12FN3OS/c1-7(10-13-14-11(17)15(10)2)16-9-5-3-8(12)4-6-9/h3-7H,1-2H3,(H,14,17)
• InChI Key： NZSMGJBFIRXGBF-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(C)OC2C=CC(=CC=2)F)N1C

Computed Properties

• Exact Mass: 253.06851135g/mol
• Monoisotopic Mass: 253.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69Ų

5-1-(4-Fluorophenoxy)ethyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT